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Compound of Interest

Compound Name: Dimethyl methoxymalonate

Cat. No.: B1293964

Dimethyl Methoxymalonate: A Technical
Overview of its Physical Properties

For Researchers, Scientists, and Drug Development Professionals

Dimethyl methoxymalonate is a versatile reagent in organic synthesis, valued for its role in
the creation of more complex molecular architectures. An understanding of its physical
properties is fundamental for its safe handling, application in chemical reactions, and for
purification processes. This technical guide provides an in-depth look at the core physical
characteristics of dimethyl methoxymalonate, with a focus on its melting and boiling points.

Core Physical Properties

The physical state and thermal behavior of dimethyl methoxymalonate are critical parameters
for its use in a laboratory or industrial setting. At room temperature, it exists as a clear,
colorless to pale yellow liquid.[1] Key physical data are summarized in the table below for ease
of reference.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1293964?utm_src=pdf-interest
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.benchchem.com/product/b1293964?utm_src=pdf-body
https://www.smolecule.com/products/s704088
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Physical Property Value Notes
) ) Exists as a liquid at standard
Melting Point 11-12 °C[1]
room temperature.
N ) At a reduced pressure of 8.3
Boiling Point 96-97 °C[1][2]

mmHg.

~238-240 °C[1]

Estimated at atmospheric

pressure.

110 °C[3]

At a reduced pressure of 16

mmHg.

Density

1.18 g/cm3[1]

Denser than water.

Refractive Index

1.4225-1.4245[1][2]

Flash Point

105-107 °C[1][2]

Important for safety and

handling protocols.

Molecular Formula

CeH1005[1]

Molecular Weight

~162.14 g/mol [1]

Experimental Protocols

Detailed experimental protocols for the determination of the melting and boiling points of
dimethyl methoxymalonate are not extensively described in the publicly available literature.
However, these properties are typically determined using standard laboratory techniques.

Melting Point Determination: The melting point is generally determined by methods such as
capillary melting point apparatus. A small, powdered sample of the solidified material is packed
into a capillary tube and heated at a controlled rate. The temperature range over which the
substance transitions from a solid to a liquid is recorded as the melting point.

Boiling Point Determination: The boiling point, particularly at reduced pressures, is determined
by vacuum distillation. The substance is heated in a distillation apparatus connected to a
vacuum pump. The temperature at which the liquid boils and its vapor pressure equals the
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pressure of the system is recorded as the boiling point at that specific pressure. The boiling
point at atmospheric pressure can be extrapolated from data obtained at reduced pressures.

Synthesis and Utility

Dimethyl methoxymalonate is a valuable intermediate in organic synthesis. One of its
preparatory routes involves dimethyl malonate as a starting material. Its utility extends to the
synthesis of various heterocyclic compounds and other complex organic molecules.

General Synthesis Pathway Involving Dimethyl Methoxymalonate
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Caption: A simplified diagram illustrating the role of dimethyl methoxymalonate as a key
intermediate in organic synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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